Cas no 939430-31-6 (1,3,5-Triazine, 2,4,6-tris[3'-(3-pyridinyl)[1,1'-biphenyl]-3-yl]-)

• Product Name: 1,3,5-Triazine, 2,4,6-tris[3'-(3-pyridinyl)[1,1'-biphenyl]-3-yl]-
• CAS No: 939430-31-6
• MF: C₅₄H₃₆N₆
• MW: 768.903851509094
• CID: 4543995
• PubChem ID: 117829609
• Update Time: 2025-10-30

1,3,5-Triazine, 2,4,6-tris[3'-(3-pyridinyl)[1,1'-biphenyl]-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4,6-tris[3'-(3-pyridinyl)[1,1'-biphenyl]-3-yl]-
• 2,4,6-tris(3'-(pyridin-3-yl)-[1,1'-biphenyl]-3-yl)-1,3,5-triazine
• 2,4,6-tris(3-(3-(pyridin-3-yl)phenyl)phenyl)-1,3,5-triazine
• 2,4,6-Tris(3'-(pyridin-3-yl)biphenyl-3-yl)-1,3,5-triazine
• MFCD28387808
• 2,4,6-Tris[3-(3-pyridinyl)[1,1-biphenyl]-3-yl]-1,3,5-triazine
• 939430-31-6
• 2,4,6-Tris[3 inverted exclamation mark -(3-pyridyl)-3-biphenylyl]-1,3,5-triazine
• 2,4,6-tris[3-(3-pyridin-3-ylphenyl)phenyl]-1,3,5-triazine
• SCHEMBL16410013
• HS-8663
• SY286302
• 2,4,6tris(3'-(pyridin-3-yl)-[1,1'-biphenyl]-3-yl)-1,3,5-triazine
• tris[3'-(pyridin-3-yl)-[1,1'-biphenyl]-3-yl]-1,3,5-triazine

• Inchi： 1S/C54H36N6/c1-10-37(28-43(16-1)49-22-7-25-55-34-49)40-13-4-19-46(31-40)52-58-53(47-20-5-14-41(32-47)38-11-2-17-44(29-38)50-23-8-26-56-35-50)60-54(59-52)48-21-6-15-42(33-48)39-12-3-18-45(30-39)51-24-9-27-57-36-51/h1-36H
• InChI Key： YVVVSJAMVJMZRF-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC(=C2)C2C=CC=C(C3C=NC=CC=3)C=2)=NC(C2=CC=CC(=C2)C2C=CC=C(C3C=NC=CC=3)C=2)=NC=1C1=CC=CC(=C1)C1C=CC=C(C2C=NC=CC=2)C=1

Computed Properties

• Exact Mass: 768.30014517g/mol
• Monoisotopic Mass: 768.30014517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 60
• Rotatable Bond Count: 9
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 77.3Ų

Additional information on 1,3,5-Triazine, 2,4,6-tris[3'-(3-pyridinyl)[1,1'-biphenyl]-3-yl]-

Introducing 1,3,5-Triazine, 2,4,6-Tris[3'-(3-Pyridinyl)[1,1'-Biphenyl]-3-Yl]- (CAS No. 939430-31-6)

The compound 1,3,5-Triazine with the CAS number 939430-31-6 is a highly specialized organic material that has garnered significant attention in the fields of materials science and organic electronics. Its full name is 1,3,5-Triazine, 2,4,6-tris[3'-(3-pyridinyl)[1,1'-biphenyl]-3-yl]-, which highlights its complex structure and functional groups. This compound is notable for its unique combination of a triazine core and pyridine-substituted biphenyl groups. Recent studies have demonstrated its potential in advanced applications such as light-emitting diodes (LEDs), photovoltaic devices, and sensors.

The synthesis of 1,3,5-Triazine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to improve yield and purity. The triazine ring serves as a versatile platform for attaching various functional groups. In this case, the substitution pattern at positions 2, 4, and 6 with pyridine-substituted biphenyl groups enhances the compound's electronic properties. This design allows for strong π-conjugation and efficient charge transport.

Recent studies have focused on the photophysical properties of this compound. Its absorption spectrum spans a wide range of wavelengths due to the extended conjugation provided by the biphenyl and pyridine moieties. The emission properties are particularly promising for applications in optoelectronics. For instance, when incorporated into OLEDs (Organic Light-Emitting Diodes), this compound exhibits high quantum efficiency and stability under operational conditions.

In terms of practical applications,1,3,5-Triazine has shown potential in energy harvesting technologies. Its ability to absorb sunlight efficiently makes it a candidate for use in dye-sensitized solar cells (DSSCs). Additionally,pyridine-substituted biphenyl groups contribute to improved charge separation and transport within these devices.

Another area of interest is its use in chemical sensing. The compound's sensitivity to environmental changes such as temperature and pH levels makes it suitable for developing responsive materials. Researchers are exploring its integration into sensor arrays for detecting volatile organic compounds (VOCs) in industrial settings.

Looking ahead,the development of novel synthetic routes for 1,3,5-Triazine is an active area of research. Scientists aim to reduce production costs while maintaining high purity levels. Furthermore,computational modeling techniques are being employed to predict the compound's behavior under various conditions before experimental validation.

In conclusion,the compound CAS No. 939430-31-6, or 1,3,5-Triazine, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure provides a foundation for innovation in electronics and energy technologies.